Cas no 2227717-35-1 (methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate
• CAS No: 2227717-35-1
• MF: C₁₅H₂₇NO₅
• MW: 301.378585100174
• CID: 6069759
• PubChem ID: 165657266
• Update Time: 2025-05-25

methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate
• EN300-1884717
• 2227717-35-1
• methyl (3R)-3-(1-{[(tert-butoxy)carbonyl]amino}cyclohexyl)-3-hydroxypropanoate

• Inchi： 1S/C15H27NO5/c1-14(2,3)21-13(19)16-15(8-6-5-7-9-15)11(17)10-12(18)20-4/h11,17H,5-10H2,1-4H3,(H,16,19)/t11-/m1/s1
• InChI Key： OGNMJNOTSZEVRX-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)OC)C1(CCCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 301.18892296g/mol
• Monoisotopic Mass: 301.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.9Ų

Additional information on methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate

Comprehensive Analysis of Methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate (CAS No. 2227717-35-1)

In the realm of synthetic organic chemistry, methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate (CAS No. 2227717-35-1) has garnered significant attention due to its versatile applications in pharmaceutical intermediates and chiral synthesis. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and hydroxypropanoate moiety, is a critical building block for drug discovery and development. Researchers and industry professionals frequently search for its synthetic pathways, stereochemical properties, and scalable production methods, reflecting its importance in modern chemistry.

The structural uniqueness of methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate lies in its cyclohexyl backbone and ester functional group, which contribute to its stability and reactivity. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals. Keywords like "Boc-protected amino acids", "chiral hydroxy esters", and "CAS 2227717-35-1 applications" are commonly queried, highlighting its relevance in both academic and industrial settings.

From a pharmacological perspective, this compound serves as a precursor for peptide mimetics and small-molecule therapeutics. Its R-configuration ensures high enantiomeric purity, a critical factor in drug efficacy and safety. Discussions on platforms like ResearchGate and PubMed often focus on its role in asymmetric synthesis and structure-activity relationship (SAR) studies. Additionally, its solubility and crystallinity properties are frequently analyzed to improve formulation processes.

The demand for methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate is further driven by advancements in biocatalysis and flow chemistry, which offer more efficient routes for its production. Searches for "cost-effective synthesis of CAS 2227717-35-1" or "Boc deprotection conditions" underscore the practical challenges addressed by chemists. Furthermore, its compatibility with microwave-assisted reactions and continuous manufacturing techniques positions it as a model compound for innovative methodologies.

In summary, methyl (3R)-3-(1-{(tert-butoxy)carbonylamino}cyclohexyl)-3-hydroxypropanoate (CAS No. 2227717-35-1) exemplifies the intersection of organic synthesis, drug development, and process optimization. Its multifaceted applications and evolving synthetic strategies ensure its prominence in scientific literature and industrial workflows, making it a compound of enduring interest.